Cas no 2022966-52-3 (1-tert-butyl-4-(2-nitroethenyl)-1H-pyrazole)

• Product Name: 1-tert-butyl-4-(2-nitroethenyl)-1H-pyrazole
• CAS No: 2022966-52-3
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6164007
• PubChem ID: 165783939
• Update Time: 2025-07-15

1-tert-butyl-4-(2-nitroethenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(2-nitroethenyl)-1H-pyrazole
• 2022966-52-3
• EN300-2000242

• Inchi： 1S/C9H13N3O2/c1-9(2,3)11-7-8(6-10-11)4-5-12(13)14/h4-7H,1-3H3/b5-4+
• InChI Key： QAXGNMHPMIWROH-SNAWJCMRSA-N
• SMILES： [O-][N+](/C=C/C1C=NN(C=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-tert-butyl-4-(2-nitroethenyl)-1H-pyrazole

Introduction to 1-tert-butyl-4-(2-nitroethenyl)-1H-pyrazole (CAS No. 2022966-52-3)

1-tert-butyl-4-(2-nitroethenyl)-1H-pyrazole (CAS No. 2022966-52-3) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. Pyrazoles have been extensively studied for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial activities.

The structure of 1-tert-butyl-4-(2-nitroethenyl)-1H-pyrazole is characterized by a tert-butyl group attached to the 1-position of the pyrazole ring and a 2-nitroethenyl group at the 4-position. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the 2-nitroethenyl group introduces a reactive functional group that can participate in various chemical reactions. This combination of functional groups makes 1-tert-butyl-4-(2-nitroethenyl)-1H-pyrazole an interesting candidate for further chemical and biological investigations.

Recent studies have explored the synthesis of 1-tert-butyl-4-(2-nitroethenyl)-1H-pyrazole using various methodologies. One common approach involves the reaction of tert-butyl hydrazine with an appropriate nitroalkene derivative. This method typically yields high purity and good yields, making it suitable for large-scale production. The synthesis process can be optimized by adjusting reaction conditions such as temperature, solvent, and catalysts to achieve optimal results.

In terms of biological activity, 1-tert-butyl-4-(2-nitroethenyl)-1H-pyrazole has shown promising potential in several areas. For instance, preliminary studies have indicated that this compound exhibits significant anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. Additionally, research has suggested that 1-tert-butyl-4-(2-nitroethenyl)-1H-pyrazole may have antimicrobial activity against certain bacterial strains, making it a potential candidate for developing new antibiotics.

The mechanism of action of 1-tert-butyl-4-(2-nitroethenyl)-1H-pyrazole is not yet fully understood, but it is believed to involve multiple pathways. One possible mechanism is the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, which play key roles in inflammation. Another potential mechanism is the modulation of enzymes involved in bacterial cell wall synthesis, which could explain its antimicrobial activity.

To further investigate the potential applications of 1-tert-butyl-4-(2-nitroethenyl)-1H-pyrazole, several in vitro and in vivo studies have been conducted. In vitro assays have demonstrated that this compound can effectively inhibit the production of inflammatory mediators in cell cultures. In vivo studies using animal models have also shown promising results, with reduced inflammation and improved symptoms in treated animals.

Despite its promising properties, 1-tert-butyl-4-(2-nitroethenyl)-1H-pyrazole still requires extensive testing to ensure its safety and efficacy for human use. Clinical trials are necessary to evaluate its pharmacokinetics, pharmacodynamics, and potential side effects. Researchers are currently working on optimizing the compound's structure to enhance its therapeutic index and reduce any potential toxicities.

In conclusion, 1-tert-butyl-4-(2-nitroethenyl)-1H-pyrazole (CAS No. 2022966-52-3) represents a promising compound with diverse biological activities. Its unique structure and functional groups make it an attractive candidate for further development in medicinal chemistry. Ongoing research aims to fully elucidate its mechanisms of action and explore its potential applications in treating various diseases.